Cas no 172261-02-8 (3-(1-benzylpiperidin-2-yl)propanenitrile)

• Product Name: 3-(1-benzylpiperidin-2-yl)propanenitrile
• CAS No: 172261-02-8
• MF: C₁₅H₂₀N₂
• MW: 228.332703590393
• CID: 5926554
• PubChem ID: 18941112
• Update Time: 2025-06-09

3-(1-benzylpiperidin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzylpiperidin-2-yl)propanenitrile
• EN300-1862881
• 172261-02-8
• SCHEMBL8686933

• Inchi： 1S/C15H20N2/c16-11-6-10-15-9-4-5-12-17(15)13-14-7-2-1-3-8-14/h1-3,7-8,15H,4-6,9-10,12-13H2
• InChI Key： OMYOBKGYQREJBT-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCCC1CCC#N

Computed Properties

• Exact Mass: 228.162648646g/mol
• Monoisotopic Mass: 228.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 27Ų

Additional information on 3-(1-benzylpiperidin-2-yl)propanenitrile

Introduction to 3-(1-benzylpiperidin-2-yl)propanenitrile (CAS No. 172261-02-8): Applications and Recent Research Developments

3-(1-benzylpiperidin-2-yl)propanenitrile, identified by its Chemical Abstracts Service (CAS) number 172261-02-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of 3-(1-benzylpiperidin-2-yl)propanenitrile incorporates a benzyl group attached to a piperidine ring, which is further linked to a propanenitrile moiety. Such a configuration imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The benzylpiperidin-2-yl moiety is particularly noteworthy due to its role in modulating biological pathways. Piperidine derivatives are known for their ability to interact with various enzymatic and receptor targets, making them promising candidates for the treatment of neurological disorders, infectious diseases, and cancer. The presence of the nitrile group in the molecule enhances its reactivity, allowing for further functionalization and derivatization, which is crucial in medicinal chemistry for optimizing pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in 3-(1-benzylpiperidin-2-yl)propanenitrile due to its potential applications in the development of novel therapeutic agents. One of the most compelling areas of research involves its use as an intermediate in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in the design of compounds that interact with kinases and other enzymes involved in cancer progression. The benzylpiperidin-2-yl group serves as a key pharmacophore, enabling precise binding to target proteins while minimizing off-target effects.

Moreover, the propanenitrile moiety has been explored for its ability to enhance drug solubility and bioavailability, which are critical factors in drug development. By incorporating this group into the molecular structure, researchers aim to improve the pharmacokinetic profile of potential drugs derived from 3-(1-benzylpiperidin-2-yl)propanenitrile. This has led to several preclinical studies evaluating its efficacy in animal models of various diseases.

Recent advancements in computational chemistry and molecular modeling have further accelerated the exploration of 3-(1-benzylpiperidin-2-yl)propanenitrile's potential. These techniques allow researchers to predict how the compound will behave in biological systems, identify optimal dosages, and anticipate possible side effects before conducting expensive and time-consuming experimental trials. Such computational approaches have been instrumental in refining lead compounds into viable candidates for clinical development.

The pharmaceutical industry has taken notice of these developments, with several companies investing in research programs focused on leveraging 3-(1-benzylpiperidin-2-yl)propanenitrile as a starting point for new drug candidates. Early-stage trials have shown promising results, particularly in the treatment of neurodegenerative disorders where piperidine derivatives have demonstrated neuroprotective properties. The compound's ability to cross the blood-brain barrier has been a significant advantage, making it an attractive option for central nervous system (CNS) drug development.

In addition to its applications in oncology and neurology, 3-(1-benzylpiperidin-2-yl)propanenitrile has shown potential in addressing infectious diseases. The growing threat of antibiotic-resistant bacteria has spurred research into novel antimicrobial agents, and piperidine-based compounds are being evaluated for their efficacy against resistant strains. The structural versatility of this molecule allows for modifications that can enhance its antimicrobial properties while reducing toxicity.

The synthesis of 3-(1-benzylpiperidin-2-yl)propanenitrile has also seen significant advancements, with more efficient and sustainable methods being developed. Green chemistry principles have been applied to minimize waste and reduce environmental impact, aligning with global efforts to promote sustainable pharmaceutical manufacturing. These innovations not only improve the economic feasibility of producing the compound but also contribute to reducing the ecological footprint of drug development processes.

As research continues to uncover new applications for 3-(1-benzylpiperidin-2-yl)propanenitrile, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. Such partnerships facilitate the rapid translation of laboratory discoveries into clinical therapies, bringing new treatments to patients more quickly than traditional research models would allow. The compound's multifaceted potential makes it a cornerstone in modern drug discovery efforts.

In conclusion, 3-(1-benzylpiperidin-2-yl)propanenitrile (CAS No. 172261-02-8) represents a promising compound with diverse therapeutic applications. Its unique structural features have positioned it as a key intermediate in the synthesis of novel drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. With ongoing research efforts focused on optimizing its pharmacological properties and developing sustainable synthesis methods, this compound is poised to play a significant role in future medical advancements.